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Compound of Interest

Compound Name: Methyl acetimidate hydrochloride

Cat. No.: B083577

An In-depth Technical Guide to Methyl
Acetimidate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of methyl acetimidate
hydrochloride, a versatile reagent in biochemical and pharmaceutical research. It details its

chemical properties, applications, and experimental protocols, with a focus on its use in the
chemical modification of proteins.

Core Properties of Methyl Acetimidate
Hydrochloride

Methyl acetimidate hydrochloride is a valuable tool for chemists and biochemists. Its key
physical and chemical properties are summarized below.
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Property Value References
CAS Number 14777-27-6 [1]12]
Molecular Formula CsH7NO-HCI [1]

Molecular Weight 109.55 g/mol [2]
Appearance White to yellow powder [1]

Melting Point 105 °C (decomposes) [2]

Storage Temperature 2-8°C [2]

Solubility Soluble in water [1]

Synthesis and Reaction Mechanism

The synthesis of methyl acetimidate hydrochloride is historically rooted in the Pinner
reaction, which involves the reaction of a nitrile with an alcohol in the presence of hydrogen
chloride.[3] The primary application of this reagent in biochemical contexts is the specific
modification of primary amines, such as the e-amino group of lysine residues in proteins. This
reaction, known as amidination, is highly selective and results in the formation of a stable
amidine linkage. A key advantage of this modification is the preservation of the positive charge
of the lysine side chain.[3] The stability of the resulting amidine bond is a significant benefit
over other modification methods, like the formation of Schiff bases, which can be reversible.[3]

Reaction of Methyl Acetimidate with a Primary Amine

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemimpex.com/products/02332
https://pmc.ncbi.nlm.nih.gov/articles/PMC3444623/
https://www.chemimpex.com/products/02332
https://pmc.ncbi.nlm.nih.gov/articles/PMC3444623/
https://www.chemimpex.com/products/02332
https://pmc.ncbi.nlm.nih.gov/articles/PMC3444623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3444623/
https://www.chemimpex.com/products/02332
https://www.benchchem.com/product/b083577?utm_src=pdf-body
https://www.smolecule.com/products/s644460
https://www.smolecule.com/products/s644460
https://www.smolecule.com/products/s644460
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Methyl Acetimidate Nucleophilic Attack Products

T Elimination
N-substituted Amidine P Methanol

Primary Amine (e.g., Lysine e-amino group)

Start: Protein Solution Preparation

Dissolve protein in an appropriate buffer (e.g., phosphate buffer, pH 7.0-8.2). Avoid amine-containing buffers like Tris.

:

Prepare a fresh stock solution of Methyl Acetimidate Hydrochloride.

:

Add the reagent to the protein solution and incubate at room temperature or 4°C.

:

Remove excess reagent and byproducts via dialysis or gel filtration.

:

Analyze the modified protein (e.g., using mass spectrometry to confirm modification).

End: Modified Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b083577?utm_src=pdf-body-img
https://www.benchchem.com/product/b083577?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/02332
https://pmc.ncbi.nlm.nih.gov/articles/PMC3444623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3444623/
https://www.smolecule.com/products/s644460
https://www.benchchem.com/product/b083577#methyl-acetimidate-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b083577#methyl-acetimidate-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b083577#methyl-acetimidate-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b083577#methyl-acetimidate-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083577?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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